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molecular formula C25H21N5O3 B609130 3-Furanyl-[4-[5-(2-furanyl)-2-phenyl-7-pyrazolo[1,5-a]pyrimidinyl]-1-piperazinyl]methanone CAS No. 1776055-05-0

3-Furanyl-[4-[5-(2-furanyl)-2-phenyl-7-pyrazolo[1,5-a]pyrimidinyl]-1-piperazinyl]methanone

Cat. No. B609130
CAS RN: 1776055-05-0
M. Wt: 439.48
InChI Key: LRPGMVPQQLBMNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09056111B1

Procedure details

A mixture of 7-chloro-5-(furan-2-yl)-2-phenylpyrazolo[1,5-a]pyrimidine (0.148 g, 0.5 mmol, 1.0 eq), furan-3-yl(piperazin-1-yl)methanone (0.180 g, 1.0 mmol, 2.0 eq,) and N-ethyl-N-isopropylpropan-2-amine (0.129 g, 1.0 mmol, 2.0 eq) in acetonitrile (5.0 mL) was heated at 100° C. for 3 hr. The completed reaction was purified by chromatography (Biotage 25 g, EtOAc/Hexane) to afford (4-(5-(furan-2-yl)-2-phenylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl)(furan-3-yl)methanone (0.218 g, 99%) as a white solid. 1H-NMR (400 MHz, CDCl3) δ 8.03-8.00 (m, 2H), 7.83 (m, 1H), 7.62 (m, 1H), 7.52-7.47 (m, 3H), 7.45-7.41 (m, 1H), 7.23 (dd, J=3.5, 0.7 Hz, 1H), 6.93 (s, 1H), 6.65 (m, 1H), 6.62 (dd, J=3.5, 1.8 Hz, 1H), 6.60 (s, 1H), 4.08 (b, 4H), 3.92 (b, 4H). 13C NMR (125 MHz, CDCl3) δ 164.1, 155.4, 152.4, 151.8, 150.1, 148.5, 144.3, 143.8, 143.2, 132.9, 129.0, 128.7, 126.4, 120.6, 112.6, 110.9, 110.1, 92.9, 88.9, 48.3. LCMS retention time: 3.20 min; purity at 215 nm=100%. HRMS m/z calculated for C24H27N5O2 ([M+H]+): 440.1717. found 440.1715.
Name
7-chloro-5-(furan-2-yl)-2-phenylpyrazolo[1,5-a]pyrimidine
Quantity
0.148 g
Type
reactant
Reaction Step One
Name
furan-3-yl(piperazin-1-yl)methanone
Quantity
0.18 g
Type
reactant
Reaction Step One
Name
N-ethyl-N-isopropylpropan-2-amine
Quantity
0.129 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
5 mL
Type
solvent
Reaction Step One
Name
(4-(5-(furan-2-yl)-2-phenylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl)(furan-3-yl)methanone
Yield
99%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]2[N:8]=[C:9]([C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=3)[CH:10]=[C:6]2[N:5]=[C:4]([C:17]2[O:18][CH:19]=[CH:20][CH:21]=2)[CH:3]=1.[O:22]1[CH:26]=[CH:25][C:24]([C:27]([N:29]2[CH2:34][CH2:33][NH:32][CH2:31][CH2:30]2)=[O:28])=[CH:23]1.C(N(C(C)C)C(C)C)C>C(#N)C>[O:18]1[CH:19]=[CH:20][CH:21]=[C:17]1[C:4]1[CH:3]=[C:2]([N:32]2[CH2:33][CH2:34][N:29]([C:27]([C:24]3[CH:25]=[CH:26][O:22][CH:23]=3)=[O:28])[CH2:30][CH2:31]2)[N:7]2[N:8]=[C:9]([C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=3)[CH:10]=[C:6]2[N:5]=1

Inputs

Step One
Name
7-chloro-5-(furan-2-yl)-2-phenylpyrazolo[1,5-a]pyrimidine
Quantity
0.148 g
Type
reactant
Smiles
ClC1=CC(=NC=2N1N=C(C2)C2=CC=CC=C2)C=2OC=CC2
Name
furan-3-yl(piperazin-1-yl)methanone
Quantity
0.18 g
Type
reactant
Smiles
O1C=C(C=C1)C(=O)N1CCNCC1
Name
N-ethyl-N-isopropylpropan-2-amine
Quantity
0.129 g
Type
reactant
Smiles
C(C)N(C(C)C)C(C)C
Name
acetonitrile
Quantity
5 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The completed reaction
CUSTOM
Type
CUSTOM
Details
was purified by chromatography (Biotage 25 g, EtOAc/Hexane)

Outcomes

Product
Name
(4-(5-(furan-2-yl)-2-phenylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl)(furan-3-yl)methanone
Type
product
Smiles
O1C(=CC=C1)C1=NC=2N(C(=C1)N1CCN(CC1)C(=O)C1=COC=C1)N=C(C2)C2=CC=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 0.218 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 99.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.